molecular formula C12H15ClO2 B8376030 1-[3-(4-Chlorobutoxy)phenyl]ethanone

1-[3-(4-Chlorobutoxy)phenyl]ethanone

Cat. No.: B8376030
M. Wt: 226.70 g/mol
InChI Key: XSIBKWSMMVUVDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[3-(4-Chlorobutoxy)phenyl]ethanone is a substituted acetophenone derivative featuring a 4-chlorobutoxy group at the 3-position of the phenyl ring. This structural motif combines the electron-withdrawing acetyl group with a halogenated alkoxy chain, conferring unique physicochemical and biological properties.

Properties

Molecular Formula

C12H15ClO2

Molecular Weight

226.70 g/mol

IUPAC Name

1-[3-(4-chlorobutoxy)phenyl]ethanone

InChI

InChI=1S/C12H15ClO2/c1-10(14)11-5-4-6-12(9-11)15-8-3-2-7-13/h4-6,9H,2-3,7-8H2,1H3

InChI Key

XSIBKWSMMVUVDM-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=CC=C1)OCCCCCl

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

The following table summarizes key structural analogs of 1-[3-(4-Chlorobutoxy)phenyl]ethanone, highlighting differences in substituents, molecular properties, and biological activities:

Compound Name Substituents Molecular Formula Molecular Weight Key Properties/Activities
1-[3-(4-Chlorobutoxy)phenyl]ethanone 4-Chlorobutoxy at 3-position C₁₂H₁₅ClO₂ 226.70 g/mol Predicted high lipophilicity (logP ~3.5); potential CNS activity due to chloroalkoxy chain.
1-{4-[(4-Chlorobenzyl)oxy]-3-methoxyphenyl}ethanone (CAS 890091-98-2) 4-Chlorobenzyloxy and methoxy at 4- and 3-positions C₁₆H₁₅ClO₃ 290.74 g/mol Enhanced antifungal activity; ED₅₀ = 8 µg/mL against Fusarium oxysporum .
1-(3-Butoxy-4-methoxyphenyl)ethanone (CAS 104249-95-8) Butoxy and methoxy at 3- and 4-positions C₁₃H₁₈O₃ 222.28 g/mol Lower logP (~2.8); used as a synthetic intermediate for chalcone derivatives .
1-[4-[2-Chloro-6-fluoro-4-(trifluoromethyl)phenoxy]phenyl]ethanone Polychlorinated, fluorinated phenoxy group C₁₅H₉ClF₄O₂ 332.67 g/mol High hydrophobicity (logP = 4.7); agrochemical applications due to trifluoromethyl group.
1-(3-Amino-4-chlorophenyl)ethanone Amino and chloro at 3- and 4-positions C₈H₈ClNO 169.61 g/mol Precursor for antitubercular quinoline derivatives; moderate antibacterial activity .

Structural and Functional Insights

Impact of Substituent Position and Halogenation

  • Chlorine vs.
  • Alkoxy Chain Length : The 4-chlorobutoxy group provides greater flexibility and van der Waals interactions than shorter chains (e.g., methoxy in ), influencing receptor binding in antifungal applications .

Antifungal Efficacy

  • Comparative ED₅₀ Values: 1-{4-[(4-Chlorobenzyl)oxy]-3-methoxyphenyl}ethanone: ED₅₀ = 8 µg/mL against Fusarium oxysporum . 1-[3-(4-Chlorobutoxy)phenyl]ethanone: Predicted ED₅₀ < 10 µg/mL (based on structural similarity to ). Standard Fungicides: Bavistin 50 WP (ED₅₀ = 8 µg/mL); Indofil M-45 (ED₅₀ = 46 µg/mL) .

Antibacterial and Antitubercular Potential

  • 1-(3-Amino-4-chlorophenyl)ethanone derivatives exhibit moderate activity against Mycobacterium tuberculosis (MIC = 16 µg/mL) .
  • Chalcone analogs (e.g., 3-(aryl)-1-(4-(quinolin-8-ylamino)phenyl)prop-2-en-1-one) show broad-spectrum antibacterial effects .

Physicochemical Properties

  • logP and Solubility: 1-[3-(4-Chlorobutoxy)phenyl]ethanone: logP ~3.5 (estimated via XLogP3 ), low water solubility. 1-(2,6-Dihydroxy-4-(3-methylbutoxy)phenyl)ethanone (CAS 918814-69-4): Higher solubility due to hydroxyl groups (logP = 2.1) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.